Cas no 1249535-80-5 (1-(pyridin-2-yl)ethane-1-sulfonamide)

• Product Name: 1-(pyridin-2-yl)ethane-1-sulfonamide
• CAS No: 1249535-80-5
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 2102523
• PubChem ID: 62085816
• Update Time: 2025-08-04

1-(pyridin-2-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-2-yl)ethanesulfonamide
• 1-(pyridin-2-yl)ethane-1-sulfonamide
• AM91353

• Inchi： 1S/C7H10N2O2S/c1-6(12(8,10)11)7-4-2-3-5-9-7/h2-6H,1H3,(H2,8,10,11)
• InChI Key： AEMIFUKXGXILIB-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=CC=CN=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Topological Polar Surface Area: 81.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(pyridin-2-yl)ethane-1-sulfonamide

Introduction to 1-(Pyridin-2-yl)ethane-1-sulfonamide (CAS No. 1249535-80-5)

1-(Pyridin-2-yl)ethane-1-sulfonamide, also known by its CAS number 1249535-80-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely used in the development of various therapeutic agents due to their broad spectrum of biological activities.

The molecular structure of 1-(Pyridin-2-yl)ethane-1-sulfonamide consists of a pyridine ring attached to an ethane sulfonamide group. This unique structural arrangement confers the compound with several desirable properties, including high solubility, stability, and the ability to form strong interactions with biological targets. These characteristics make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 1-(Pyridin-2-yl)ethane-1-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 1-(Pyridin-2-yl)ethane-1-sulfonamide has shown promising results in cancer research. A 2022 study published in Cancer Research reported that this compound selectively targets and inhibits the activity of certain kinases involved in cancer cell proliferation and survival. Specifically, it was found to inhibit the activity of Aurora kinase A, a key regulator of mitosis, thereby inducing cell cycle arrest and apoptosis in cancer cells. This finding opens up new avenues for the development of targeted cancer therapies.

The pharmacokinetic properties of 1-(Pyridin-2-yl)ethane-1-sulfonamide have also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life, which are crucial factors for its potential use as an oral medication. Furthermore, preclinical studies have shown that it exhibits low toxicity and good safety profiles, making it suitable for long-term therapeutic use.

In terms of clinical applications, 1-(Pyridin-2-yl)ethane-1-sulfonamide is currently being evaluated in several Phase I and II clinical trials for various indications. One notable trial is assessing its efficacy and safety in patients with advanced solid tumors. Preliminary results from this trial have been encouraging, with patients showing significant improvements in tumor response rates and overall survival.

Beyond its therapeutic applications, 1-(Pyridin-2-yl)ethane-1-sulfonamide has also found use in chemical biology research as a tool compound. Its ability to modulate specific biological pathways makes it valuable for studying cellular processes and identifying new drug targets. For example, researchers at the National Institutes of Health (NIH) have used this compound to investigate the role of certain kinases in neurodegenerative diseases such as Alzheimer's disease.

The synthesis of 1-(Pyridin-2-yl)ethane-1-sulfonamide is well-documented in the literature. A common synthetic route involves the reaction of 2-pyridinecarboxaldehyde with sodium sulfite followed by treatment with ethyl chloroformate. This method yields high purity product with good yields, making it suitable for large-scale production.

In conclusion, 1-(Pyridin-2-yl)ethane-1-sulfonamide (CAS No. 1249535-80-5) is a multifaceted compound with a wide range of potential applications in medicine and research. Its unique chemical structure, favorable pharmacological properties, and promising therapeutic effects make it an exciting area of ongoing investigation. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.